Cas no 294885-65-7 (Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-)

• Product Name: Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-
• CAS No: 294885-65-7
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• MDL: MFCD00577493
• CID: 1439916
• PubChem ID: 1069440
• Update Time: 2025-06-08

Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-
• BIM-0014936.P001
• Cambridge id 5243444
• N-(4-((4-BENZYLPIPERAZINYL)SULFONYL)PHENYL)ETHANAMIDE
• N-[4-(4-benzylpiperazin-1-yl)sulfonylphenyl]acetamide
• AKOS000665466
• CB14780
• N-{4-[(4-benzylpiperazin-1-yl)sulfonyl]phenyl}acetamide
• SMSF0005340
• MS-8156
• 294885-65-7
• MFCD00577493
• STL260520
• Oprea1_362537
• Z45509572
• Oprea1_391064
• CBMicro_014827

• MDL： MFCD00577493
• Inchi： 1S/C19H23N3O3S/c1-16(23)20-18-7-9-19(10-8-18)26(24,25)22-13-11-21(12-14-22)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,20,23)
• InChI Key： PZYRIUKFVOLMJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 373.14619
• Monoisotopic Mass: 373.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 69.72